JWH 019 N-(5-Fluorohexyl) Isomer
Description
JWH 019 is the N1-hexyl homolog of the cannabimimetic indole JWH 018. It shows a high-affinity for both the central cannabinoid (CB1) (Ki = 9.8 nM) and the peripheral cannabinoid (CB2) (Ki = 5.6 nM) receptors. JWH 019 N-(5-fluoroyhexyl) isomer differs from JWH 019 by having a fluorine at the five position of the hexyl chain. The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications.
Scientific Research Applications
Analytical Differentiation and Characterization :
- A study by Deruiter et al. (2018) focused on the GC-MS and GC-IR analysis of cannabinoids related to JWH-019. They examined regioisomeric cannabinoids, providing insights into their characterization and analytical differentiation.
- Chikumoto et al. (2018) conducted a study on liquid chromatography-mass spectrometry of isomeric 1-fluorobenzyl-3-naphthoyl-indoles, highlighting the analytical techniques applicable for differentiating such derivatives.
Metabolism and Detection Techniques :
- Kusano et al. (2016) developed a mass spectrometric method for determining the hydroxy-position of JWH-018 metabolites, demonstrating the potential for identifying the position of hydroxylation on the indole ring.
- Research by Marginean et al. (2015) explored the role of ultra-high-performance liquid chromatography with time of flight detection in identifying synthetic cannabinoids, including JWH-019 isomers.
Structural Isomer Differentiation :
- A study by Lee et al. (2019) on the identification of new psychoactive substances using GC-IRD spectroscopy included the differentiation of JWH-018 structural isomers, which are closely related to JWH-019.
Forensic Analysis :
- In forensic toxicology, the differentiation and characterization of JWH-019 isomers are crucial. For instance, Belal et al. (2018) conducted GC-MS studies on methylated indole ring regioisomers of synthetic cannabinoids, which are structurally similar to JWH-019.
Pharmacological Studies :
- A study by Griffin et al. (2019) used a Dravet Syndrome zebrafish model for phenotype-based screening of synthetic cannabinoids, including JWH-019 isomers, to identify compounds with potential anti-seizure activity.
properties
Product Name |
JWH 019 N-(5-Fluorohexyl) Isomer |
|---|---|
Molecular Formula |
C25H24FNO |
Molecular Weight |
373.5 |
InChI Key |
RUNACDQZPZNQMN-UHFFFAOYSA-N |
Appearance |
Assay:≥98%A solution in methanol |
synonyms |
(1-(5-Fluorohexyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
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